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Compound of Interest

Compound Name: Grasshopper ketone

Cat. No.: B15590532

For researchers, scientists, and drug development professionals, the responsible management
and disposal of chemical waste is a cornerstone of laboratory safety and environmental
stewardship. This document provides a comprehensive operational and disposal plan for
Grasshopper ketone, ensuring that its handling is conducted in a safe, compliant, and
environmentally conscious manner.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures for Grasshopper ketone, it is crucial to be thoroughly
familiar with its potential hazards. While a specific Safety Data Sheet (SDS) for Grasshopper
ketone is not readily available in public databases, its classification as a ketone suggests that it
should be handled with care. General safety protocols for laboratory ketones should be strictly
followed.

Key Safety Considerations:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (e.g., nitrile), safety goggles, and a laboratory coat.

o Ventilation: Handle Grasshopper ketone in a well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation exposure.

« Ignition Sources: Ketones are often flammable. While the flammability of Grasshopper
ketone is not specified, it is prudent to keep it away from heat, sparks, and open flames[1]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15590532?utm_src=pdf-interest
https://www.benchchem.com/product/b15590532?utm_src=pdf-body
https://www.benchchem.com/product/b15590532?utm_src=pdf-body
https://www.benchchem.com/product/b15590532?utm_src=pdf-body
https://www.benchchem.com/product/b15590532?utm_src=pdf-body
https://www.benchchem.com/product/b15590532?utm_src=pdf-body
https://www.benchchem.com/product/b15590532?utm_src=pdf-body
https://www.benchchem.com/product/b15590532?utm_src=pdf-body
https://shop.chemsupply.com.au/documents/MT1703CH1S.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

[2].

» Spill Management: Have a spill kit readily available. In case of a spill, absorb the material
with an inert absorbent (e.g., vermiculite, sand), and collect it in a sealed container for
disposal as hazardous waste.

Quantitative Data Summary

The following table summarizes the known physical and chemical properties of Grasshopper
ketone. The absence of a dedicated Safety Data Sheet (SDS) means that hazard-specific data
such as flash point and explosive limits are not available.

Property Value

Molecular Formula C13H2003][3]

Molecular Weight 224.30 g/mol [3]

Appearance l\fot-specified (often crystalline or an oil for
similar compounds)

Solubility Data not readily available.

Boiling Point Data not readily available.

Flash Point Data not readily available.

Step-by-Step Disposal Protocol

The proper disposal of Grasshopper ketone is a critical process that must adhere to
institutional and regulatory guidelines. The following workflow provides a general procedure
based on best practices for chemical waste management.

Waste Identification and Segregation

o Designate a Waste Container: Use a dedicated, chemically compatible, and clearly labeled
waste container for Grasshopper ketone waste. The container must be in good condition
with a secure, tight-fitting lid.
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Labeling: The label must clearly indicate "Hazardous Waste" and "Grasshopper Ketone."
Include the chemical formula and any known hazard information.

Segregation: Do not mix Grasshopper ketone waste with other waste streams unless
explicitly permitted by your institution's Environmental Health and Safety (EHS) office.
Incompatible chemicals can react dangerously.

Waste Collection and Storage

Transfer: Carefully transfer the waste into the designated container using a funnel to prevent
spills.

Container Management: Do not overfill the waste container. Leave adequate headspace (at
least 10%) to allow for vapor expansion.

Storage: Store the sealed waste container in a designated hazardous waste accumulation
area. This area should be well-ventilated, secure, and have secondary containment to
control any potential leaks.

Final Disposal

Professional Disposal: The ultimate disposal of Grasshopper ketone must be carried out by
a licensed and approved hazardous waste disposal company[4].

Institutional Procedures: Your institution's EHS office will have established protocols for the
collection and disposal of chemical waste. It is imperative to follow these internal procedures.

Consult EHS: For any specific questions or in the absence of clear guidance, always consult
your EHS office. They are the primary resource for ensuring compliance with all local, state,
and federal regulations[4].

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of

Grasshopper ketone.
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Caption: Disposal workflow for Grasshopper Ketone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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